![molecular formula C9H12N2 B022693 1-(Cyanomethyl)cyclohexanecarbonitrile CAS No. 4172-99-0](/img/structure/B22693.png)
1-(Cyanomethyl)cyclohexanecarbonitrile
Overview
Description
Synthesis Analysis
The synthesis of related cyclohexane derivatives often involves reactions such as acetylation, aldol condensation, Wittig olefination, and Mannich reactions. For instance, the synthesis of 1-(cyano(4-methoxyphenyl)methyl)cyclohexyl acetate involved acetylation of 1-(cyano(4-methoxyphenyl)methyl)cyclohexanol, formed by reacting 4-methoxyphenyl acetonitrile with cyclohexanone (Mantelingu et al., 2007). Similarly, 1,2,3-Tris(arylmethylene)cyclohexanes were prepared via aldol condensation from aromatic aldehydes and cyclohexanones, followed by Wittig olefination (Herbert Frey, 1992).
Molecular Structure Analysis
The molecular structure of cyclohexane derivatives, including those similar to 1-(Cyanomethyl)cyclohexanecarbonitrile, often features a cyclohexane ring in a chair conformation. For example, the cyclohexane ring in 1-(cyano(4-methoxyphenyl)methyl)cyclohexyl acetate exhibits a chair conformation, highlighting the stereochemical aspects of such molecules (Mantelingu et al., 2007).
Chemical Reactions and Properties
Cyclohexane derivatives undergo various chemical reactions, including photooxygenation and cyclization. For instance, photooxygenation of cyclohexane by O2 under visible-light irradiation of an O2-saturated acetonitrile solution containing 9-mesityl-10-methylacridinium ions and HCl yields cyclohexanone, cyclohexanol, and hydrogen peroxide (Ohkubo et al., 2011). Another example is the stereoselective sodium acetate catalyzed multicomponent cyclization of aryl aldehydes, malononitrile, and acetone into cis-4-dicyanomethylene-2,6-diarylcyclohexane-1,1-dicarbonitriles (Elinson et al., 2007).
Physical Properties Analysis
The physical properties of cyclohexane derivatives, including solubility, melting point, and crystalline structure, are crucial for their practical applications. For example, the crystal structure of 1-(cyano(4-methoxyphenyl)methyl)cyclohexyl acetate provides insights into its intermolecular interactions, such as hydrogen bonds of the type C–H…N and C–H…O, which are significant for understanding its solubility and stability (Mantelingu et al., 2007).
Chemical Properties Analysis
The chemical properties of cyclohexane derivatives, such as reactivity towards various reagents and conditions, are essential for their use in synthetic chemistry. The ability of these compounds to undergo reactions like photooxygenation and cyclization highlights their versatility in chemical synthesis (Ohkubo et al., 2011), (Elinson et al., 2007).
Scientific Research Applications
Green Chemistry in Synthesis
Šimbera, Sevcik, and Pazdera (2014) developed multi-step one-pot processes for synthesizing cyclohexanecarbonitrile, a compound related to 1-(Cyanomethyl)cyclohexanecarbonitrile, highlighting its significance in green chemistry. These processes are notable for their high atom efficiency and environmental compatibility, using methanol as a uniform solvent and generating by-products that are either environmentally benign or reusable. This research underscores the compound's role in advancing eco-friendly synthesis methods (Šimbera et al., 2014).
Conformational Studies
Batuev, Akhrem, Kamernitskii, and Matveeva (1961) investigated the conformations of cyclohexanone cyanohydrin, a derivative of this compound. Their research provides valuable insights into the molecular structures and conformations of these compounds, which is crucial for understanding their reactivity and potential applications (Batuev et al., 1961).
Synthesis Improvements
Photocatalytic Applications
The work of Takaki, Yamamoto, Komeyama, Kawabata, and Takehira (2004) on the photocatalytic oxidation of alkanes, including cyclohexane derivatives, suggests potential applications of this compound in photocatalysis. Their study reveals how such compounds could play a role in the efficient transformation of alkanes under light irradiation (Takaki et al., 2004).
Nanostructured Catalyst Development
Arora, Rajput, and Singh (2015) developed a magnetic, recyclable nanocatalyst for synthesizing cyclohexanecarbonitrile derivatives. Their research highlights the potential of this compound in the field of nanocatalysis, offering insights into efficient synthesis using novel catalysts (Arora et al., 2015).
Conformational and Stereochemical Analysis
Chuang and Fang (2001) conducted a study on cyclohexane-1,3,5-tricarbonitrile derivatives, which are structurally related to this compound. Their research provides essential information on the conformational behavior and stereochemistry of these compounds, contributing to a deeper understanding of their chemical properties (Chuang & Fang, 2001).
Safety and Hazards
properties
IUPAC Name |
1-(cyanomethyl)cyclohexane-1-carbonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2/c10-7-6-9(8-11)4-2-1-3-5-9/h1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYMZDPHCBAWUHZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)(CC#N)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70448298 | |
Record name | 1-Cyanocyclohexaneacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70448298 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4172-99-0 | |
Record name | 1-Cyanocyclohexaneacetonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70448298 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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